Cas no 12061-16-4 (Erbium oxide)

Erbium oxide Properties

Names and Identifiers

• Erbium oxide
• Erbium(III) oxide
• Erbium oxide REO rose powder
• Dierbium trioxide
• Er2O3
• 203238_ALDRICH
• 289248_ALDRICH
• 637343_ALDRICH
• 641839_ALDRICH
• Erbium(III) oxide, dispersion
• Erbium(III) oxide, REacton (REO)
• Erbium oxide/ 99+%
• ErbiuM Oxide, 99.9 Percent
• ErbiuM(III) oxide (99.995%-Er) (REO) PURATREM
• ErbiuM(III) oxide >=99.99% trace Metals basis
• ErbiuM(III) oxide 99.9% trace Metals basis
• Erbium oxide (ErO1.5)
• EC 235-045-7
• erbium-170-oxide
• DTXSID601014789
• Erbium trioxide
• DTXCID301324614
• 12645-29-3
• Erbium oxide (Er2O3)
• Erbium sesquioxide
• ZXGIFJXRQHZCGJ-UHFFFAOYSA-N
• DTXSID60893839
• Erbium(3+) oxide
• EINECS 235-045-7
• (170)Er-oxide
• erbium(3+);oxygen(2-)
• Erbia
• 12061-16-4
• ERBIUM(III) OXIDE
• ERBIUM OXIDE
• +Expand

• MDL： MFCD00010991
• InChIKey： VQCBHWLJZDBHOS-UHFFFAOYSA-N
• Inchi： 1S/2Er.3O
• SMILES： O([Er]=O)[Er]=O

Computed Properties

• Exact Mass: 371.8427
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 379.845324
• Heavy Atom Count: 5
• Complexity: 34.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 3

Experimental Properties

• LogP: -0.30600
• PSA: 43.37
• Merck: 14,3646
• Water Partition Coefficient: Insoluble
• Boiling Point: 3000℃
• Melting Point: 2400°C
• Vapor Pressure: No data available
• Flash Point: °C
• Solubility: Soluble in acids
• Color/Form: 5 wt. % in H2O
• Color/Form: Light red powder, the color changes slightly with the purity.
• Solubility: Insoluble in water, soluble in acid
• Sensitiveness: Hygroscopic
• Density: 8.64 g/mL at 25 °C(lit.)

Erbium oxide Security Information

• Symbol: GHS07
• RTECS：KD9250000
• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：Argon filled storage
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• TSCA：Yes

Erbium oxide Customs Data

• HS CODE：28469019

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds